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Compound of Interest

Compound Name: 6-Bromohex-1-yne
CAS No.: 66977-99-9
Cat. No.: B1269820
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and
disposal of 6-Bromohex-1-yne (CAS No. 66977-99-9). The following sections detail the
chemical and physical properties, potential hazards, necessary precautions, and a
representative experimental protocol to ensure the safe utilization of this compound in a
laboratory setting.

Physicochemical Properties

A summary of the key physical and chemical properties of 6-Bromohex-1-yne is presented in
Table 1. This data is crucial for understanding its behavior and for designing safe experimental
and storage conditions.
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Property Value Source(s)
Molecular Formula CeHoBr [1112]
Molecular Weight 161.04 g/mol [1][2]
Appearance Liquid [3]

Boiling Point 53-55 °C at 760 mmHg [3]

CAS Number 66977-99-9 [11[21[3][4]
IUPAC Name 6-bromohex-1-yne [1]
Synonyms 6-Bromo-1-hexyne [1]

Safety and Hazard Information

6-Bromohex-1-yne is a hazardous chemical that requires careful handling. The following table
summarizes its hazard classifications and associated precautionary statements according to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable liquids ) H226: Flammable
Flame Warning o

(Category 3) liquid and vapor

Skin irritation . ) H315: Causes skin
Exclamation Mark Warning S

(Category 2) irritation

Serious eye irritation . ] H319: Causes serious
Exclamation Mark Warning S

(Category 2) eye irritation

Specific target organ

toxicity — single
] ] H335: May cause
exposure (Category Exclamation Mark Warning ) o
i respiratory irritation
3), Respiratory tract

irritation

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements
for the safe handling of 6-Bromohex-1-yne is provided in Table 3.
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Category P-Statement Code Precautionary Statement

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.

P233 Keep container tightly closed.

Ground and bond container

P240 o _

and receiving equipment.
Use explosion-proof

P241 electrical/ventilating/lighting

equipment.

P242 Use only non-sparking tools.

Take precautionary measures
pP243 _ o

against static discharge.

Avoid breathing

P261 dust/fume/gas/mist/vapors/spr

ay.
Wash skin thoroughly after

P264 _

handling.

Use only outdoors or in a well-
pP271 _

ventilated area.

Wear protective

P280 gloves/protective clothing/eye

protection/face protection.
IF ON SKIN: Wash with plenty

Response P302 + P352

of water.

IF ON SKIN (or hair): Take off

immediately all contaminated
P303 + P361 + P353 _ _ o

clothing. Rinse skin with

water/shower.
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IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel

unwell.

If skin irritation occurs: Get

P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313

medical advice/attention.

Take off contaminated clothing
P362 + P364

and wash it before reuse.

In case of fire: Use dry sand,
P370 + P378 dry chemical or alcohol-

resistant foam to extinguish.

Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.

Store in a well-ventilated

P403 + P235
place. Keep cool.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.
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Experimental Protocol: Synthesis of a Structurally
Related Bromoalkyne

While a specific, detailed experimental protocol for the use of 6-Bromohex-1-yne is highly
application-dependent, the following procedure for the synthesis of the related compound, 6-
bromohex-2-yne, from hex-2-yn-1-ol provides a relevant example of handling a bromoalkyne
precursor and the associated safety considerations.[5] This protocol is based on established
methods for converting primary alcohols to alkyl bromides.[5]

Reaction Scheme:

Caption: Logical workflow for the safe handling of 6-Bromohex-1-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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